Cas no 1803743-44-3 (2-Bromo-3-(3-bromopropyl)ethylbenzene)

• Product Name: 2-Bromo-3-(3-bromopropyl)ethylbenzene
• CAS No: 1803743-44-3
• MF: C₁₁H₁₄Br₂
• MW: 306.036861896515
• CID: 4970703
• Update Time: 2025-05-26

2-Bromo-3-(3-bromopropyl)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(3-bromopropyl)ethylbenzene
• 2-Bromo-5-(3-bromopropyl)ethylbenzene

• Inchi： 1S/C11H14Br2/c12-7-2-5-10-3-1-4-11(9-10)6-8-13/h1,3-4,9H,2,5-8H2
• InChI Key： YOOQXGAAWGGNNT-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(CCBr)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 125
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-3-(3-bromopropyl)ethylbenzene

Introduction to 2-Bromo-3-(3-bromopropyl)ethylbenzene (CAS No. 1803743-44-3)

2-Bromo-3-(3-bromopropyl)ethylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1803743-44-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and fine chemical synthesis. This compound, characterized by its brominated aromatic structure, serves as a crucial intermediate in the development of various biologically active molecules. Its unique chemical architecture, featuring both bromine substituents and an ethyl chain, makes it a versatile building block for medicinal chemists and synthetic organic chemists alike.

The structural motif of 2-Bromo-3-(3-bromopropyl)ethylbenzene encompasses a phenyl ring substituted at the 2-position with a bromine atom and at the 3-position with a propyl group that is further brominated at its terminal carbon. This bifunctional nature allows for diverse chemical transformations, making it an invaluable reagent in constructing more complex molecular frameworks. The presence of multiple bromine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental to modern drug discovery.

In recent years, the pharmaceutical industry has seen a surge in the demand for novel intermediates capable of facilitating efficient synthetic routes to bioactive compounds. 2-Bromo-3-(3-bromopropyl)ethylbenzene has emerged as a key player in this landscape due to its ability to streamline synthetic pathways while maintaining high regioselectivity. Researchers have leveraged this compound to develop new analogs of therapeutic agents, particularly in the realm of oncology and central nervous system (CNS) drugs. The bromine atoms provide handles for further functionalization, enabling the introduction of diverse pharmacophores that can modulate biological targets with high precision.

One of the most compelling applications of 2-Bromo-3-(3-bromopropyl)ethylbenzene lies in its role as a precursor to small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in various disease states, including cancer and inflammatory disorders. By designing molecules that disrupt or modulate these interactions, researchers aim to develop treatments that offer novel mechanisms of action. The compound’s structural features make it an excellent scaffold for generating libraries of compounds that can be screened for biological activity.

Advances in computational chemistry have further enhanced the utility of 2-Bromo-3-(3-bromopropyl)ethylbenzene by enabling more accurate predictions of its reactivity and compatibility with other molecular fragments. Machine learning models trained on large datasets of reaction outcomes have been instrumental in predicting optimal reaction conditions, thereby reducing experimental trial-and-error. This synergy between experimental chemistry and computational methods has accelerated the pace at which new drug candidates are discovered and optimized.

The synthesis of 2-Bromo-3-(3-bromopropyl)ethylbenzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include bromination reactions followed by selective alkylation or substitution protocols. The choice of reagents and catalysts is critical to achieving high yields while minimizing side products. Recent innovations in catalytic systems have improved the efficiency of these synthetic routes, making them more sustainable and scalable for industrial applications.

In addition to its pharmaceutical applications, 2-Bromo-3-(3-bromopropyl)ethylbenzene has found utility in materials science, particularly in the development of organic electronic materials such as OLEDs (organic light-emitting diodes) and semiconductors. The brominated aromatic core contributes to electron transport properties, which are essential for device performance. Researchers are exploring its derivatives as potential candidates for next-generation electronic components due to their tunable electronic characteristics and thermal stability.

The growing interest in green chemistry principles has also influenced the synthesis strategies for 2-Bromo-3-(3-bromopropyl)ethylbenzene. Efforts are underway to develop processes that minimize waste generation and reduce reliance on hazardous reagents. Solvent-free reactions and catalytic methods that employ recyclable materials are being actively investigated. These approaches align with global initiatives aimed at promoting environmental sustainability while maintaining high chemical yields.

Future research directions for 2-Bromo-3-(3-bromopropyl)ethylbenzene may focus on expanding its applications in drug discovery beyond oncology and CNS disorders. Its structural versatility suggests potential utility in addressing neurological disorders such as Alzheimer’s disease and Parkinson’s disease, where modulating protein-protein interactions is a key therapeutic strategy. Furthermore, exploration into its role as a building block for agrochemicals could open new avenues for crop protection agents.

In conclusion, 2-Bromo-3-(3-bromopropyl)ethylbenzene (CAS No. 1803743-44-3) represents a significant advancement in synthetic chemistry with broad implications for pharmaceuticals and materials science. Its unique structural features enable diverse functionalization pathways, making it an indispensable tool for medicinal chemists and material scientists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.